![molecular formula C10H22N2O2S2 B7584057 1-(Dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane](/img/structure/B7584057.png)
1-(Dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane, commonly known as DSC, is a chemical compound that has shown promising results in scientific research for its potential use in various applications.
Mechanism of Action
The mechanism of action for DSC is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are important for cancer cell survival and growth. DSC has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
DSC has been shown to have minimal toxicity in normal cells and tissues, making it a potentially safe and effective treatment option for cancer. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for other diseases and conditions.
Advantages and Limitations for Lab Experiments
One advantage of using DSC in lab experiments is its high purity and stability, which allows for consistent and reproducible results. However, one limitation is the cost and availability of DSC, which may limit its use in certain research settings.
Future Directions
There are several future directions for DSC research. One area of interest is the development of DSC derivatives with improved efficacy and specificity for cancer cells. Another area of research is the investigation of DSC for its potential use in other diseases and conditions, such as inflammation and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of DSC and its potential interactions with other drugs and treatments.
Conclusion:
In conclusion, 1-(Dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane, or DSC, is a promising compound for scientific research with potential applications in cancer treatment and other diseases. Its synthesis method produces high yields of pure DSC, and its mechanism of action involves the inhibition of certain enzymes and signaling pathways important for cancer cell survival and growth. DSC has minimal toxicity in normal cells and tissues, making it a potentially safe and effective treatment option. However, further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of DSC involves the reaction of 1,2-cyclohexanediamine with dimethylsulfamoyl chloride and ethyl mercaptan. The resulting product is then purified through recrystallization. This method has been shown to produce high yields of pure DSC.
Scientific Research Applications
DSC has been extensively studied for its potential use in cancer treatment. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. DSC has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Properties
IUPAC Name |
1-(dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O2S2/c1-4-15-10-8-6-5-7-9(10)11-16(13,14)12(2)3/h9-11H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPPHAVWDDOVYNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1CCCCC1NS(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.